1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide

• CAS No.: 651727-17-2
• Molecular Formula: C9H11O2PSSe
• Molecular Weight: 293.19 g/mol
• IUPAC Name: 2-phenylselanyl-2-sulfanylidene-1,3,2λ5-dioxaphosphinane
• InChI: InChI=1S/C9H11O2PSSe/c13-12(10-7-4-8-11-12)14-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key: UCTBSWQOTUNVPT-UHFFFAOYSA-N
• Canonical SMILES: C1COP(=S)(OC1)[Se]C2=CC=CC=C2

Description

1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide is a chemical compound with the molecular formula C9H11O2PSSe It is a member of the dioxaphosphorinane family, which is characterized by a six-membered ring containing oxygen and phosphorus atoms

Preparation Methods

The synthesis of 1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a dioxaphosphorinane derivative with phenylselenol and sulfur. The reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and cost-effectiveness .

Chemical Reactions Analysis

1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The phenylseleno and sulfide groups can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other phosphorus-containing compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide involves its interaction with molecular targets through its phenylseleno and sulfide groups. These interactions can lead to the modulation of biological pathways, making it a potential candidate for therapeutic applications. The exact molecular targets and pathways involved depend on the specific context of its use .

Comparison with Similar Compounds

1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-, 2-sulfide can be compared with other similar compounds such as:

1,3,2-Dioxaphosphorinane, 2-(phenylseleno)-: Lacks the sulfide group, which may affect its reactivity and applications.

1,3,2-Dioxaphosphorinane, 2-sulfide:

1,3,2-Dioxaphosphorinane: The parent compound without any substituents, serving as a basic structure for various derivatives